Cas no 4641-95-6 (Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-)
4641-95-6 structure
Product Name:Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
CAS No:4641-95-6
MF:C6H4N2O8S
MW:264.169560432434
CID:323890
PubChem ID:13878631
Update Time:2025-04-19
Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
- 2-hydroxy-3,5-dinitrobenzenesulfonic acid
- LogP
- DTXSID50551734
- 4641-95-6
- SCHEMBL11648713
- 2-Hydroxy-3,5-dinitrobenzene-1-sulfonic acid
-
- Inchi: 1S/C6H4N2O8S/c9-6-4(8(12)13)1-3(7(10)11)2-5(6)17(14,15)16/h1-2,9H,(H,14,15,16)
- InChI Key: VRJNOTJQMMXZKX-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O
Computed Properties
- Exact Mass: 263.96882
- Monoisotopic Mass: 263.96883626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Density: 1.966
- Refractive Index: 1.678
- PSA: 160.88
Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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